Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-80-5 structure
Product Name:2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-80-5
Molecular Formula:C12H12N2S2
Molecular Weight:248.367079734802
CID:473016
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
-
- InChIKey: AOSXCNJQBIBZNW-UHFFFAOYSA-N
- Inchi: 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 248.04436
Experimental Properties
- PSA: 15.27
- Boiling Point: 414.7±55.0 °C(Predicted)
- Melting Point: 222.5 °C(Solv: methanol (67-56-1))
- pka: 11.21±0.30(Predicted)
- Density: 1.40±0.1 g/cm3(Predicted)
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Deshuang Tu,Pakkin Leong,Zhihong Li,Rongrong Hu,Chao Shi,Kenneth Yin Zhang,Hong Yan,Qiang Zhao Chem. Commun., 2016,52, 12494-12497
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Junchao Wei,Jun Hu,Ming Li,Yong Chen,Yiwang Chen RSC Adv., 2014,4, 28011-28019
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Fei Tao,Qian Han,Peng Yang Chem. Commun., 2023,59, 14093-14109
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Najmeh Farvardin,Shohreh Jahani,Maryam Kazemipour,Mohammad Mehdi Foroughi Anal. Methods, 2020,12, 1767-1778
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Li-Yen Lin,Chih-Hung Tsai,Ken-Tsung Wong,Tsung-Wei Huang,Chung-Chih Wu,Shu-Hua Chou,Francis Lin,Shinn-Horng Chen,An-I Tsai J. Mater. Chem., 2011,21, 5950-5958
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I. Camps,M. Borlaf,M. T. Colomer,R. Moreno,L. Duta,C. Nita,A. Perez del Pino,C. Logofatu,R. Serna RSC Adv., 2017,7, 37643-37653
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Amirmostafa Amirjani,Parand Shokrani,Sepideh Abbasi Sharif,Hossein Moheb,Hossein Ahmadi,Zahra Sadreddini Ahmadiani,Maryam Sharifi Paroushi J. Mater. Chem. B, 2023,11, 3537-3566
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Lina Kong,Changhua Wang,Fangxu Wan,Lan Li,Xintong Zhang,Yichun Liu Dalton Trans., 2017,46, 15363-15372
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Kai Chen,Yajuan Hao,Meirong Zhang,Dongying Zhou,Yingjie Cao,Ying Wang,Lai Feng RSC Adv., 2017,7, 5782-5789
61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
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